Cas no 2138550-35-1 (tert-butyl 2-{(2-hydroxy-2-methylpropyl)aminomethyl}-7-azabicyclo2.2.1heptane-7-carboxylate)

• Product Name: tert-butyl 2-{(2-hydroxy-2-methylpropyl)aminomethyl}-7-azabicyclo2.2.1heptane-7-carboxylate
• CAS No: 2138550-35-1
• MF: C₁₆H₃₀N₂O₃
• MW: 298.421004772186
• CID: 5861827
• PubChem ID: 165783407
• Update Time: 2025-05-22

tert-butyl 2-{(2-hydroxy-2-methylpropyl)aminomethyl}-7-azabicyclo2.2.1heptane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-{(2-hydroxy-2-methylpropyl)aminomethyl}-7-azabicyclo2.2.1heptane-7-carboxylate
• 2138550-35-1
• tert-butyl 2-{[(2-hydroxy-2-methylpropyl)amino]methyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate
• EN300-1178949

• Inchi： 1S/C16H30N2O3/c1-15(2,3)21-14(19)18-12-6-7-13(18)11(8-12)9-17-10-16(4,5)20/h11-13,17,20H,6-10H2,1-5H3
• InChI Key： AUHTWECWBQZUHQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C2CCC1C(CNCC(C)(C)O)C2)=O

Computed Properties

• Exact Mass: 298.22564282g/mol
• Monoisotopic Mass: 298.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 61.8Ų

Additional information on tert-butyl 2-{(2-hydroxy-2-methylpropyl)aminomethyl}-7-azabicyclo2.2.1heptane-7-carboxylate

Comprehensive Guide to tert-butyl 2-{(2-hydroxy-2-methylpropyl)aminomethyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate (CAS No. 2138550-35-1)

tert-butyl 2-{(2-hydroxy-2-methylpropyl)aminomethyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate (CAS No. 2138550-35-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This bicyclic structure, featuring a 7-azabicyclo[2.2.1]heptane core, is often explored for its potential in drug discovery, particularly in the development of central nervous system (CNS) therapeutics. Researchers are increasingly interested in its unique stereochemistry and functional groups, which make it a valuable intermediate for synthesizing bioactive molecules.

The compound's tert-butyl ester and hydroxy-2-methylpropylaminomethyl side chain contribute to its stability and solubility, making it suitable for various experimental applications. In recent years, the demand for 7-azabicyclo[2.2.1]heptane derivatives has surged due to their role in targeting neurological disorders, such as Parkinson's disease and epilepsy. This aligns with the growing focus on neuroprotective agents in the pharmaceutical industry, a trending topic in scientific discussions.

From a synthetic chemistry perspective, tert-butyl 2-{(2-hydroxy-2-methylpropyl)aminomethyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate offers versatility in medicinal chemistry optimization. Its structure allows for further modifications, enabling researchers to fine-tune pharmacokinetic properties like blood-brain barrier (BBB) permeability—a critical factor in CNS drug development. This compound is also being studied for its potential in enzyme inhibition, particularly in pathways related to neurodegenerative diseases.

Market trends indicate a rising interest in nitrogen-containing bicyclic compounds, with CAS 2138550-35-1 being a prime example. Pharmaceutical companies are investing in novel scaffolds to address unmet medical needs, and this compound's azabicyclo[2.2.1]heptane framework presents a promising avenue. Additionally, its carboxylate protection group (tert-butyl) ensures stability during synthetic processes, a feature highly valued in industrial-scale production.

For researchers working on small-molecule drug candidates, understanding the properties of tert-butyl 2-{(2-hydroxy-2-methylpropyl)aminomethyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate is essential. Its chiral centers and hydrogen-bonding capabilities influence its interactions with biological targets, making it a subject of computational modeling studies. The compound's relevance extends to fragment-based drug design, where its core structure serves as a building block for more complex molecules.

In summary, CAS 2138550-35-1 represents a critical intermediate in modern drug discovery, particularly for CNS-targeted therapies. Its structural features, combined with the industry's shift toward precision medicine, underscore its importance in both academic and industrial research. As the scientific community continues to explore neurotherapeutic agents, this compound is poised to play a pivotal role in advancing innovative treatments.